Cas no 159536-72-8 (N-(1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)acrylamide)
159536-72-8 structure
Product Name:N-(1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)acrylamide
CAS No:159536-72-8
MF:C10H10BNO3
MW:203.002302646637
CID:6631247
PubChem ID:59755201
Update Time:2024-01-13
N-(1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)acrylamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide, N-(1,3-dihydro-1-hydroxy-2,1-benzoxaborol-6-yl)-
- N-(1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)acrylamide
- 159536-72-8
- SCHEMBL4942049
-
- Inchi: 1S/C10H10BNO3/c1-2-10(13)12-8-4-3-7-6-15-11(14)9(7)5-8/h2-5,14H,1,6H2,(H,12,13)
- InChI Key: FZDHWIUYTPUVFA-UHFFFAOYSA-N
- SMILES: C(NC1C=C2B(O)OCC2=CC=1)(=O)C=C
Computed Properties
- Exact Mass: 203.0753733g/mol
- Monoisotopic Mass: 203.0753733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- pka: 7.11±0.20(Predicted)
N-(1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)acrylamide Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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